Cas no 941904-00-3 (1-(4-cyano-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide)

• Product Name: 1-(4-cyano-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide
• CAS No: 941904-00-3
• MF: C₂₂H₂₂N₄O₄
• MW: 406.434484958649
• CID: 5429243
• Update Time: 2025-05-30

1-(4-cyano-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[4-cyano-2-[5-[(2-methylphenoxy)methyl]furan-2-yl]-1,3-oxazol-5-yl]piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[4-cyano-2-[5-[(2-methylphenoxy)methyl]-2-furanyl]-5-oxazolyl]-
• 1-(4-cyano-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide

• Inchi： 1S/C22H22N4O4/c1-14-4-2-3-5-18(14)28-13-16-6-7-19(29-16)21-25-17(12-23)22(30-21)26-10-8-15(9-11-26)20(24)27/h2-7,15H,8-11,13H2,1H3,(H2,24,27)
• InChI Key： RCTUBIDWXYAQKB-UHFFFAOYSA-N
• SMILES： N1(C2OC(C3=CC=C(COC4=CC=CC=C4C)O3)=NC=2C#N)CCC(C(N)=O)CC1

Additional information on 1-(4-cyano-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide

Compound CAS No. 941904-00-3: A Comprehensive Overview

The compound with CAS No. 941904-00-3, known as 1-(4-cyano-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is notable for its complex structure, which incorporates multiple functional groups and heterocyclic systems, making it a valuable subject for both academic research and industrial applications.

The name of this compound is derived from its intricate molecular architecture, which includes a piperidine ring substituted with a carboxamide group at the 4-position. The piperidine moiety is further connected to a 1,3-oxazole ring, which itself is substituted at the 2-position with a furan derivative and at the 4-position with a cyano group. The furan ring is further modified with a methylene group attached to a phenoxy moiety, specifically a 2-methylphenoxy group, adding to the compound's structural complexity and potential bioactivity.

Recent studies have highlighted the potential of this compound in various therapeutic areas due to its unique structural features. For instance, the presence of multiple heteroatoms and electron-withdrawing groups such as the cyano and phenoxy groups may contribute to its ability to interact with biological targets such as enzymes or receptors. This makes it an interesting candidate for drug discovery programs targeting conditions such as inflammation, cancer, or neurological disorders.

In terms of synthesis, the construction of this compound involves a series of multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies, including coupling reactions, cyclizations, and functional group transformations, to assemble this molecule efficiently. The development of scalable synthetic routes has been a focus of recent investigations, driven by the need for larger quantities of this compound for preclinical testing.

The physical properties of CAS No. 941904-00-3 have also been extensively studied to optimize its formulation and delivery for potential therapeutic use. Parameters such as solubility, stability under different conditions, and pharmacokinetic profiles are critical factors that influence its suitability as a drug candidate. Preliminary in vitro studies have demonstrated promising activity against certain biological targets, suggesting that further in vivo testing is warranted.

In addition to its therapeutic potential, this compound serves as a valuable model for exploring fundamental concepts in organic chemistry. Its structure provides an excellent platform for studying intermolecular interactions, conformational analysis, and electronic effects on reactivity. Such insights are not only relevant to academic research but also inform the design of new chemical entities with improved properties.

From an environmental perspective, understanding the degradation pathways and ecological impact of CAS No. 941904-00-3 is essential for ensuring sustainable practices in its production and use. Researchers are actively investigating biodegradation mechanisms and assessing the compound's toxicity profile to minimize any adverse effects on ecosystems.

In conclusion, CAS No. 941904-00-3 represents a cutting-edge chemical entity with significant potential across multiple domains of science and technology. Its complex structure, coupled with promising biological activity and versatile synthetic approaches, positions it as a key player in future advancements in drug development and materials science.